Cas no 412347-44-5 (1-(5,6-Dibromopyridin-3-yl)piperazine)

• Product Name: 1-(5,6-Dibromopyridin-3-yl)piperazine
• CAS No: 412347-44-5
• MF: C₉H₁₁Br₂N₃
• MW: 321.011739969254
• CID: 1082997
• PubChem ID: 9966874
• Update Time: 2025-06-08

1-(5,6-Dibromopyridin-3-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(5,6-Dibromopyridin-3-yl)piperazine
• 1-(5,6-Dibromo-3-pyridinyl)piperazine
• 412347-44-5
• SCHEMBL3065685

• Inchi： 1S/C9H11Br2N3/c10-8-5-7(6-13-9(8)11)14-3-1-12-2-4-14/h5-6,12H,1-4H2
• InChI Key： HXFVAAQNKJIFHH-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(=C1)N1CCNCC1)Br

Computed Properties

• Exact Mass: 320.92992g/mol
• Monoisotopic Mass: 318.93197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 28.2Ų

Additional information on 1-(5,6-Dibromopyridin-3-yl)piperazine

Comprehensive Overview of 1-(5,6-Dibromopyridin-3-yl)piperazine (CAS No. 412347-44-5)

1-(5,6-Dibromopyridin-3-yl)piperazine (CAS No. 412347-44-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This brominated pyridine derivative, featuring a piperazine moiety, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "1-(5,6-Dibromopyridin-3-yl)piperazine synthesis", "CAS 412347-44-5 applications", and "brominated pyridine derivatives", reflecting its growing relevance in modern chemistry.

The compound's molecular structure, characterized by the presence of two bromine atoms on the pyridine ring, enhances its reactivity in cross-coupling reactions, making it invaluable in medicinal chemistry. Recent studies highlight its potential in developing kinase inhibitors and antimicrobial agents, aligning with the rising demand for targeted drug discovery and antibiotic alternatives. Its thermal stability and solubility profile also make it a candidate for high-throughput screening platforms, a trending topic in AI-driven drug development.

From an industrial perspective, 1-(5,6-Dibromopyridin-3-yl)piperazine is often discussed in forums focusing on green chemistry and sustainable synthesis. Innovations in catalytic bromination methods, such as using N-bromosuccinimide (NBS), have reduced environmental impact—a key concern for manufacturers. Searches for "eco-friendly bromination techniques" and "piperazine-based intermediates" underscore this shift toward sustainable practices.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for quality control of CAS No. 412347-44-5, ensuring compliance with regulatory standards. The compound's purity (>98%) is frequently verified to meet the stringent requirements of pharmaceutical GMP, a topic heavily searched by quality assurance professionals. Additionally, its storage conditions (typically 2–8°C under inert gas) are vital for maintaining stability, a detail often queried in chemical storage guidelines.

Emerging applications of 1-(5,6-Dibromopyridin-3-yl)piperazine extend to material science, where its halogen-rich structure contributes to flame-retardant polymers—a niche yet growing area. This aligns with global interest in fire-safe materials for electronics and construction. Furthermore, its role in covalent organic frameworks (COFs) design is being explored, tapping into the hype around advanced porous materials for gas storage and catalysis.

In summary, 1-(5,6-Dibromopyridin-3-yl)piperazine (CAS No. 412347-44-5) bridges multiple disciplines, from drug discovery to sustainable manufacturing. Its adaptability to cutting-edge research trends ensures continued relevance, while optimized synthesis protocols address both efficiency and ecological concerns—top priorities for today’s scientific community.